Ent-Kaurene

• CAS No.: 562-28-7
• Product Name: Ent-Kaurene
• Molecular Formula: C20H32
• Molecular Weight: 272.5 g/mol
• IUPAC Name: (1R,4S,9S,10S,13S)-5,5,9-trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane
• Standard InChI: InChI=1S/C20H32/c1-14-12-20-11-8-16-18(2,3)9-5-10-19(16,4)17(20)7-6-15(14)13-20/h15-17H,1,5-13H2,2-4H3/t15-,16-,17+,19-,20-/m0/s1
• Standard InChIKey: ONVABDHFQKWOSV-HPUSYDDDSA-N
• Isomeric SMILES: C[C@]12CCCC([C@@H]1CC[C@@]34[C@@H]2CC[C@@H](C3)C(=C)C4)(C)C
• SMILES: CC1(CCCC2(C1CCC34C2CCC(C3)C(=C)C4)C)C
• Canonical SMILES: CC1(CCCC2(C1CCC34C2CCC(C3)C(=C)C4)C)C
• Melting Point: 50°C
• Physical Description: Solid
• Description: ent-16-Kaurene, also known as a-podocarpene or kauren-16-ene, belongs to the class of organic compounds known as kaurane diterpenoids. These are diterpene alkaloids with a structure that is based on the kaurane skeleton. Kaurane is a tetracyclic compound that arises by cyclisation of a pimarane precursor followed by rearrangement. It possesses a [3, 2, 1]-bicyclic ring system with C15-C16 bridge connected to C13, forming the five-membered ring D. ent-16-Kaurene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ent-16-kaurene is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, ent-16-kaurene can be found in barley, cereals and cereal products, and rice. This makes ent-16-kaurene a potential biomarker for the consumption of these food products.
• Synonyms: (-)-Kaur-16-ene;(±)-Kaura-16-ene;ent-16-Kaurene;ent-Kaurene
• PubChem Compound: 10901750
• Last Modified: Nov 11 2021